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Compound of Interest

Compound Name: Carbohydrazide

Cat. No.: B1668358

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbohydrazide, with the CAS registry number 497-18-7, is a white crystalline solid of
significant interest across various scientific and industrial domains. It is a derivative of
hydrazine and is recognized for its strong reducing properties. This technical guide provides a
comprehensive overview of the core properties of carbohydrazide, including its
physicochemical characteristics, spectral data, and key applications, with a focus on its role as
an oxygen scavenger and an intermediate in organic synthesis. Detailed experimental
protocols and visual representations of its chemical behavior are included to support research
and development activities.

Physicochemical Properties

Carbohydrazide is a water-soluble solid that exhibits distinct physical and chemical properties.
It is largely insoluble in organic solvents such as alcohol, ether, and benzene.[1][2] Upon
heating, it decomposes at its melting point.[1][2]

Table 1: Physicochemical Properties of Carbohydrazide
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Property Value References
CAS Number 497-18-7 [3]

Molecular Formula CHeN4O [3]

Molecular Weight 90.09 g/mol [2]
Appearance White crystalline powder or 3]

pellets

Melting Point 153-154 °C (decomposes) [2][4]
Density 1.341 g/cm3 [2]

Solubility in Water Very soluble [2][4]

Solubility in Organic Solvents

Insoluble in alcohol, ether,

benzene

[1]2]

pKa (Predicted)

11.81+£0.20

[5]

Vapor Pressure

14.4 mm Hg at 25°C

[1]

Spectral Data

The structural characteristics of carbohydrazide have been elucidated through various

spectroscopic techniques.

Table 2: Spectral Data of Carbohydrazide
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Spectrum Type

Key Peaks /
Characteristics

References

Infrared (IR) Spectroscopy

Carbonyl (C=0) stretching
vibration: ~1639.4 cm~?*; N-H
bending vibration: ~1539 cm™,;
N-H stretching vibrations:
~3357.8 cm~t and ~3303.8

cm~?

Mass Spectrometry (MS)

Molecular ion peak (M*) at m/z
90. Key fragments observed at
m/z 32, 28, 44, and 29.

1H NMR (DMSO-ds)

Signals for NH and NHz
protons are expected. Specific
chemical shift data in DMSO-
d6 is not readily available in

the reviewed literature.

13C NMR (DMSO-ds)

A signal for the carbonyl
carbon is expected. Specific
chemical shift data in DMSO-
d6 is not readily available in

the reviewed literature.

Safety and Handling

Carbohydrazide is considered a hazardous substance and requires careful handling. It is

harmful if swallowed and can cause skin and eye irritation.[8] Heating carbohydrazide may

lead to an explosion.[2] It is incompatible with strong acids and strong oxidizing agents.[5]

When heated to decomposition, it emits toxic fumes of nitrogen oxides.[4]

Table 3: Safety Information for Carbohydrazide
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Hazard Statement Precautionary Statement References

) Do not eat, drink or smoke
Harmful if swallowed ) ) [8]
when using this product.

Causes skin irritation Wear protective gloves. [8]

) o Wear eye protection/face
Causes serious eye irritation ] [8]
protection.

) ) Contaminated work clothing
May cause an allergic skin

) should not be allowed out of [8]
reaction
the workplace.
Toxic to aquatic life with long Avoid release to the 8]
lasting effects environment.

Core Applications and Reaction Mechanisms

Carbohydrazide's versatile chemical nature lends itself to a variety of applications, most
notably as an oxygen scavenger in boiler water treatment and as a precursor in organic
synthesis.

Oxygen Scavenging and Metal Passivation

Carbohydrazide is a highly effective oxygen scavenger used to control corrosion in boiler
systems.[9] It is considered a safer alternative to hydrazine.[4] It reacts with dissolved oxygen
to form harmless, volatile products, thus not contributing to the total dissolved solids in the
boiler water.[9]

The primary reaction with oxygen is:
(NH2NH)2CO + 202 - 2N2 + 3H20 + CO2[10]

At temperatures above 180°C, carbohydrazide can decompose to form hydrazine, which also
acts as an oxygen scavenger.[11]

(NH2NH)2CO + H20 — 2N2Ha4 + CO2
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Furthermore, carbohydrazide promotes the formation of a passive, protective magnetite
(Fes0a) layer on metal surfaces, further inhibiting corrosion.[4] It can also reduce metal oxides,
such as converting ferric oxide (Fez0s3) to ferrous oxide (FeO) and cupric oxide (CuO) to
cuprous oxide (Cuz20).[4][9]

Dissolved Oxygen

(O2)
Harmless Products

(N2, H20, CO2)

Carbohydrazide
((NHz2NH)2CO0O)

Passivates

Passivated Surface
(Magnetite Layer)

Metal Surface
(e.g., Fe)

Click to download full resolution via product page
Oxygen Scavenging and Passivation by Carbohydrazide.

Organic Synthesis

Carbohydrazide serves as a versatile building block in organic synthesis, particularly for the
preparation of various heterocyclic compounds. Its two hydrazine moieties allow it to readily
undergo condensation reactions with aldehydes and ketones to form carbohydrazones. These
derivatives are valuable intermediates in the synthesis of pharmaceuticals, herbicides, and
plant growth regulators.[12][13][14]
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Starting Materials

Carbohydrazide Aldehyde or Ketone
AN 7

\Eeaction'/
Condensation Reaction
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Carbohydrazone Derivative

Click to download full resolution via product page

Synthesis of Carbohydrazone Derivatives.

Experimental Protocols
Synthesis of Carbohydrazide from Urea and Hydrazine
Hydrate

This protocol describes a common laboratory-scale synthesis of carbohydrazide.
Materials:

Urea

Hydrazine hydrate (80% or higher)

Ethanol

Round-bottom flask with reflux condenser

Heating mantle
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e Stirring apparatus

e Buchner funnel and flask
e Vacuum source
Procedure:

o Combine urea and an excess of hydrazine hydrate in a round-bottom flask equipped with a
reflux condenser and a stirrer. A typical molar ratio is 1:2.5 (urea:hydrazine hydrate).[15]

» Heat the mixture to reflux and maintain for several hours (e.g., 6-40 hours, depending on the
scale and specific procedure).[15] Ammonia gas will be evolved during the reaction.

 After the reaction is complete, allow the mixture to cool.

« Distill off the excess hydrazine hydrate under reduced pressure.

» To the cooled residue, add ethanol to precipitate the carbohydrazide.[15]

o Collect the white crystalline product by vacuum filtration using a Bichner funnel.
» Wash the crystals with cold ethanol to remove any remaining impurities.

e Dry the purified carbohydrazide under vacuum.
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Pure Carbohydrazide
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Workflow for the Synthesis of Carbohydrazide.
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Industrial Protocol for Boiler Water Treatment

The following provides a general guideline for the application of carbohydrazide as an oxygen
scavenger in industrial boiler systems.

Materials:

e Carbohydrazide (solid or aqueous solution)
e Dosing pump

o Feedwater line access point

Procedure:

e Dosage Calculation: The amount of carbohydrazide required depends on the level of
dissolved oxygen in the feedwater. A common starting point is to use at least 0.5 moles of
carbohydrazide for every mole of dissolved oxygen.[4] For a commercial 6.5%
carbohydrazide solution, a typical dosage is 23.0 ppm of the product per ppm of oxygen,
plus a desired residual of 0.8 to 1.2 ppm of the product.[16]

» Point of Injection: Carbohydrazide should be fed continuously to the boiler feedwater.[16]
The preferred point of injection is after the deaerator, to scavenge any remaining dissolved
oxygen.[3]

o Solution Preparation (if using solid): If using solid carbohydrazide, it should be dissolved in
high-purity water to create a stock solution before being introduced into the feedwater line
via a dosing pump. It is advised to feed the product neat as dilution can reduce its oxygen-
scavenging capabilities.[16]

o System Monitoring: The concentration of residual carbohydrazide in the boiler water should
be monitored regularly to ensure effective corrosion control. The pH of the boiler water
should also be maintained within the recommended range.

Thermal Decomposition

Carbohydrazide undergoes thermal decomposition at elevated temperatures. Above 200°C, it
decomposes into ammonia, nitrogen, and hydrogen.[1]
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Thermal Decomposition of Carbohydrazide.

Conclusion

Carbohydrazide (CAS 497-18-7) is a compound with significant utility in industrial water
treatment and as a versatile intermediate in organic synthesis. Its effectiveness as an oxygen
scavenger and metal passivator makes it a valuable tool for corrosion control in boiler systems,
offering a safer alternative to traditional hydrazine. Its reactivity also allows for the synthesis of
a wide array of organic molecules with potential applications in pharmaceuticals and
agrochemicals. A thorough understanding of its physicochemical properties, spectral
characteristics, and safe handling procedures is essential for its effective and responsible use
in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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